Cas no 31516-11-7 (1,3-Bis(2,4-dimethylphenyl)urea)

1,3-Bis(2,4-dimethylphenyl)urea structure
31516-11-7 structure
Product Name:1,3-Bis(2,4-dimethylphenyl)urea
CAS No:31516-11-7
MF:C17H20N2O
MW:268.353504180908
CID:3064190
PubChem ID:800968
Update Time:2025-04-21

1,3-Bis(2,4-dimethylphenyl)urea Chemical and Physical Properties

Names and Identifiers

    • 1,3-Bis(2,4-dimethylphenyl)urea
    • AKOS001415067
    • CHEMBL77909
    • 665-626-4
    • N,N'-bis(2,4-dimethylphenyl)urea
    • Cambridge id 6944514
    • 1,3-di(2,4-xylyl)urea
    • STK026729
    • Z57225813
    • SCHEMBL11350134
    • 31516-11-7
    • Inchi: 1S/C17H20N2O/c1-11-5-7-15(13(3)9-11)18-17(20)19-16-8-6-12(2)10-14(16)4/h5-10H,1-4H3,(H2,18,19,20)
    • InChI Key: NVFVYWVOXRSTQB-UHFFFAOYSA-N
    • SMILES: O=C(NC1C=CC(C)=CC=1C)NC1C=CC(C)=CC=1C

Computed Properties

  • Exact Mass: 268.157563266Da
  • Monoisotopic Mass: 268.157563266Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 2
  • Complexity: 301
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.6
  • Topological Polar Surface Area: 41.1Ų
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